Cas no 1806853-81-5 (Methyl 5-bromo-3-cyano-2-nitrophenylacetate)

• Product Name: Methyl 5-bromo-3-cyano-2-nitrophenylacetate
• CAS No: 1806853-81-5
• MF: C₁₀H₇BrN₂O₄
• MW: 299.077581644058
• CID: 4970474
• Update Time: 2025-06-08

Methyl 5-bromo-3-cyano-2-nitrophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-cyano-2-nitrophenylacetate
• methyl 2-(5-bromo-3-cyano-2-nitrophenyl)acetate

• Inchi： 1S/C10H7BrN2O4/c1-17-9(14)4-6-2-8(11)3-7(5-12)10(6)13(15)16/h2-3H,4H2,1H3
• InChI Key： JRDFVKKBONUGSY-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=C(C=1)CC(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 1.9
• Topological Polar Surface Area: 95.9

Additional information on Methyl 5-bromo-3-cyano-2-nitrophenylacetate

Comprehensive Overview of Methyl 5-bromo-3-cyano-2-nitrophenylacetate (CAS No. 1806853-81-5)

Methyl 5-bromo-3-cyano-2-nitrophenylacetate (CAS No. 1806853-81-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its bromo, cyano, and nitro functional groups, serves as a versatile intermediate in synthetic chemistry. Its unique molecular structure makes it a valuable building block for the development of novel bioactive molecules, particularly in the fields of drug discovery and crop protection.

In recent years, the demand for Methyl 5-bromo-3-cyano-2-nitrophenylacetate has surged due to its role in the synthesis of heterocyclic compounds, which are pivotal in modern medicinal chemistry. Researchers are increasingly exploring its potential in creating small-molecule inhibitors and enzyme modulators, addressing pressing healthcare challenges such as antimicrobial resistance and chronic diseases. The compound's electron-withdrawing groups enhance its reactivity, enabling precise modifications for targeted applications.

From an industrial perspective, CAS No. 1806853-81-5 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are optimizing protocols to minimize waste and energy consumption during its production. This aligns with global trends like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production). Innovations such as catalytic reactions and solvent-free conditions are being tested to improve the compound's scalability.

The analytical characterization of Methyl 5-bromo-3-cyano-2-nitrophenylacetate involves advanced techniques like NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure high purity and consistency, critical for regulatory compliance in pharmaceutical applications. FAQs in academic forums often highlight its stability under various pH conditions and compatibility with common reagents, making it a reliable choice for multistep syntheses.

Emerging applications of this compound include its use in material science, where its aromatic nitro group facilitates the design of photoactive polymers and organic semiconductors. Such materials are integral to next-generation technologies like flexible electronics and solar cells, topics frequently searched in AI-driven research databases. The compound's structural tunability allows researchers to tailor properties such as light absorption and charge transport.

In summary, Methyl 5-bromo-3-cyano-2-nitrophenylacetate (CAS No. 1806853-81-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted utility—from drug development to sustainable materials—positions it as a compound of enduring relevance. As scientific inquiries evolve, this molecule will likely remain at the forefront of cutting-edge research, answering questions posed by both academia and industry.